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Compound of Interest

Compound Name: 4-Bromo-L-tryptophan

Cat. No.: B1277872

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Bromo-L-tryptophan could not be
located. This guidance is based on the safety profiles of the parent compound, L-tryptophan,
and general best practices for handling halogenated aromatic compounds. Researchers must
obtain and meticulously follow the specific SDS for the exact chemical being used before any
handling, storage, or disposal.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 4-Bromo-L-tryptophan. The following
procedural steps and data will help ensure safe handling and disposal of this compound.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 4-Bromo-L-tryptophan is
provided below. This information is essential for safe handling and storage.
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Property Value

Molecular Formula C11H11BrN202[1][2]

Molecular Weight 283.12 g/mol [1][2]
Appearance Off-white to pale brown solid[2]
Storage Temperature 2°C-8°C

Soluble in Dimethyl Sulfoxide (DMSO) and

Solubility . .
Dimethylformamide (DMF)[3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory when handling 4-Bromo-L-
tryptophan and similar halogenated aromatic compounds to mitigate risks.

PPE Category Recommended Equipment  Rationale

_ Protects against splashes and
) Chemical safety goggles and a .
Eye and Face Protection ) vapors that can cause serious
face shield.[4]
eye damage.

Chemical-resistant gloves

(e.g., Nitrile rubber), a ) )
) ] ) ) Prevents skin contact, which
Skin Protection chemically resistant apron or o
can lead to irritation or burns.
lab coat, and closed-toe

shoes.[4]

Use in a well-ventilated area or

a chemical fume hood.[4] If

ventilation is inadequate, a Minimizes inhalation of vapors,
Respiratory Protection NIOSH-approved respirator which can cause respiratory

with appropriate cartridges for tract irritation.

organic vapors should be

used.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to ensure safety during the handling of 4-
Bromo-L-tryptophan.

Preparation

o Consult the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet provided by the supplier.

o Work Area Preparation: Ensure a chemical fume hood is operational and the work area is
clean and free of clutter.[4]

o Assemble Materials: Place all necessary equipment and reagents within the fume hood.

Handling

» Aliquotting: Carefully measure and transfer the required amount of the chemical. Use
appropriate tools to minimize the risk of spills.

o Perform Experiment: Conduct all experimental procedures within the chemical fume hood.[4]

e Maintain Low Sash: Keep the fume hood sash at the lowest possible height that allows for
comfortable work.[4]

Cleanup

o Decontaminate Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,
acetone) within the fume hood.[4]

o Collect Rinsate: The solvent used for rinsing is now considered hazardous waste and must
be collected in a designated "Halogenated Organic Waste" container.[3]

Disposal Plan

Proper disposal of 4-Bromo-L-tryptophan and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Segregation: Halogenated organic waste must be collected separately from non-
halogenated waste.[4] Use a designated, properly labeled waste container.

» Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "4-Bromo-L-tryptophan,” and any other components mixed with it.

« Institutional Procedures: Follow your institution's specific hazardous waste disposal
procedures.

» Empty Containers: Empty containers that held 4-Bromo-L-tryptophan must be treated as
hazardous waste unless properly decontaminated by triple rinsing with a suitable solvent.[3]
The rinsate must be collected as halogenated organic waste.[3]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the safe handling and disposal workflow for
4-Bromo-L-tryptophan.

Workflow for Safe Handling of 4-Bromo-L-tryptophan

Preparation Handling (in Fume Hood) Cleanup & Decontamination Disposal

Decontaminate Glassware H Collect Rinsate Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 4-Bromo-L-tryptophan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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